Cas no 1385694-44-9 (1-Boc-6-Cbz-Octahydropyrrolo3,4-Bpyridine)

• Product Name: 1-Boc-6-Cbz-Octahydropyrrolo3,4-Bpyridine
• CAS No: 1385694-44-9
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• MDL: MFCD22375697
• CID: 1057136
• Update Time: 2025-05-24

1-Boc-6-Cbz-Octahydropyrrolo3,4-Bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-Cbz-octahydropyrrolo[3,4-b]pyridine
• (3aS,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole,dihydrochloride
• 5095AJ
• TRA0062312
• FCH2877301
• SY019896
• 1H-Pyrrolo[3,4-b]pyridine-1,6(2H)-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-(phenylmethyl) ester
• 6-O-benzyl 1-O-tert-butyl 3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridine-1,6-dicarboxylate
• 1-Boc-6-Cbz-Octahydropyrrolo3,4-Bpyridine

• MDL： MFCD22375697
• Inchi： 1S/C20H28N2O4/c1-20(2,3)26-19(24)22-11-7-10-16-12-21(13-17(16)22)18(23)25-14-15-8-5-4-6-9-15/h4-6,8-9,16-17H,7,10-14H2,1-3H3
• InChI Key： HBDBZWDKPOODPS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2CN(C(=O)OCC3C=CC=CC=3)CC12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Boc-6-Cbz-Octahydropyrrolo3,4-Bpyridine

Professional Introduction to Compound with CAS No. 1385694-44-9 and Product Name: 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine

The compound with the CAS number 1385694-44-9 and the product name 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrrolopyridine core, has garnered considerable attention due to its unique structural and functional properties. The presence of both Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl) protecting groups highlights its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in drug development.

1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine belongs to a class of compounds known for their potential in medicinal chemistry. The octahydropyrrolopyridine scaffold is particularly interesting because it can mimic the binding pockets of various biological targets, making it a valuable building block for designing novel therapeutic agents. Recent studies have demonstrated the importance of such scaffolds in the development of drugs targeting neurological disorders, cardiovascular diseases, and even certain types of cancer.

The Boc and Cbz groups are strategically incorporated into the molecule to protect reactive amine functionalities during synthetic processes. These protecting groups are essential for ensuring regioselectivity and preventing unwanted side reactions. In modern drug discovery, the efficient use of protecting groups can significantly streamline synthetic routes, reduce costs, and improve yields. The combination of Boc and Cbz on 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine allows for precise control over deprotection conditions, making it an attractive choice for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine as a pharmacophore. Molecular modeling studies suggest that this compound can effectively interact with specific amino acid residues in protein targets, leading to potent binding interactions. Such insights are crucial for designing molecules with improved pharmacokinetic properties and reduced toxicity. The ability to predict binding affinities and optimize molecular structures using computational tools has revolutionized drug discovery in recent years.

The synthesis of 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine involves multi-step organic reactions that require careful optimization. The introduction of the Boc and Cbz groups at specific positions necessitates precise control over reaction conditions to avoid side products. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the need for harsh reagents and minimizing waste generation. Sustainable chemistry principles are increasingly being integrated into drug development processes, reflecting a growing emphasis on environmental responsibility.

In the context of current research, 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine has shown promise in several therapeutic areas. For instance, studies have indicated its potential as a precursor for compounds targeting enzymes involved in inflammation pathways. Inflammation is a key factor in numerous diseases, including autoimmune disorders and chronic conditions. By modulating inflammatory responses, this compound could offer new therapeutic strategies.

Additionally, the structural features of 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine make it a candidate for developing treatments against neurological disorders. The fused heterocyclic system can interact with neurotransmitter receptors and ion channels, potentially leading to novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Research into neuroactive compounds has seen significant growth due to the increasing prevalence of age-related neurological disorders worldwide.

The role of 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine as an intermediate in peptide mimetics is another area of interest. Peptide-based drugs have gained popularity due to their high specificity and efficacy. However, their susceptibility to enzymatic degradation limits their clinical use. By incorporating this compound into peptide mimetics designed to resist degradation while maintaining biological activity, researchers aim to develop more durable therapeutic agents.

Future directions in the study of 1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine may include exploring its derivatives with modified substituents or exploring new synthetic pathways that enhance its accessibility. The integration of machine learning techniques into drug discovery could further accelerate the identification of promising candidates derived from this scaffold. As computational power increases and algorithms become more sophisticated, virtual screening methods will play an increasingly important role in identifying novel therapeutic agents.

In conclusion,1-Boc-6-Cbz-Octahydropyrrolo[3,4-b]Pyridine represents a valuable asset in pharmaceutical chemistry due to its unique structural features and versatile applications as an intermediate. Its potential in addressing various therapeutic challenges underscores its importance in ongoing research efforts aimed at developing safer and more effective treatments for human diseases.